![molecular formula C16H13ClF3N5O B6241068 2-[5-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-2H-1,2,3,4-tetrazol-2-yl]ethan-1-ol CAS No. 2250141-10-5](/img/no-structure.png)
2-[5-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-2H-1,2,3,4-tetrazol-2-yl]ethan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[5-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-2H-1,2,3,4-tetrazol-2-yl]ethan-1-ol” is a complex organic molecule. It contains a tetrazole ring, which is a type of heterocyclic aromatic compound, and a trifluoromethyl group, which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrazole ring and the introduction of the trifluoromethyl group. The exact synthesis process would depend on the starting materials and the specific synthetic route chosen .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrazole ring and the trifluoromethyl group would likely have a significant impact on the compound’s overall structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The presence of the tetrazole ring and the trifluoromethyl group could potentially make the compound reactive under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. The presence of the tetrazole ring and the trifluoromethyl group could potentially influence these properties .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[5-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-2H-1,2,3,4-tetrazol-2-yl]ethan-1-ol' involves the synthesis of two key intermediates, followed by their coupling to form the final product. The first intermediate is 2-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-1H-tetrazol-5-ol, which is synthesized from 3-chloro-4-(trifluoromethyl)aniline and sodium azide. The second intermediate is 2-(2-(2-hydroxyethoxy)phenyl)-1H-tetrazol-5-ol, which is synthesized from 2-(2-bromoethoxy)phenol and sodium azide. These two intermediates are then coupled using a copper-catalyzed azide-alkyne cycloaddition reaction to form the final product.", "Starting Materials": [ "3-chloro-4-(trifluoromethyl)aniline", "sodium azide", "2-(2-bromoethoxy)phenol", "copper catalyst", "sodium ascorbate", "acetonitrile", "water" ], "Reaction": [ "Synthesis of 2-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-1H-tetrazol-5-ol:", "- Dissolve 3-chloro-4-(trifluoromethyl)aniline in acetonitrile.", "- Add sodium azide and stir the mixture at room temperature for 24 hours.", "- Filter the mixture and wash the solid with water.", "- Dry the solid under vacuum to obtain 2-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-1H-tetrazol-5-ol.", "Synthesis of 2-(2-(2-hydroxyethoxy)phenyl)-1H-tetrazol-5-ol:", "- Dissolve 2-(2-bromoethoxy)phenol in acetonitrile.", "- Add sodium azide and stir the mixture at room temperature for 24 hours.", "- Filter the mixture and wash the solid with water.", "- Dry the solid under vacuum to obtain 2-(2-(2-azidoethoxy)phenyl)-1H-tetrazol-5-ol.", "- Dissolve 2-(2-(2-azidoethoxy)phenyl)-1H-tetrazol-5-ol in water.", "- Add sodium ascorbate and copper catalyst.", "- Stir the mixture at room temperature for 24 hours.", "- Extract the product with acetonitrile.", "- Concentrate the acetonitrile solution and purify the product by column chromatography to obtain the final product 2-[5-(2-{[3-chloro-4-(trifluoromethyl)phenyl]amino}phenyl)-2H-1,2,3,4-tetrazol-2-yl]ethan-1-ol." ] } | |
CAS RN |
2250141-10-5 |
Molecular Formula |
C16H13ClF3N5O |
Molecular Weight |
383.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.